2-(3-Amino-5-bromophenyl)acetic acid hydrochloride

• IUPAC Name: 2-(3-amino-5-bromophenyl)acetic acid;hydrochloride
• InChI: InChI=1S/C8H8BrNO2.ClH/c9-6-1-5(3-8(11)12)2-7(10)4-6;/h1-2,4H,3,10H2,(H,11,12);1H
• InChI Key: QHMJVNOOIBIVAS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1N)Br)CC(=O)O.Cl
• Molecular Formula: C8H9BrClNO2
• Molecular Weight: 266.52 g/mol
• CAS RN: 2060063-86-5

Description

2-(3-Amino-5-bromophenyl)acetic acid hydrochloride, also known as ABPA HCl, is a chemical compound with the molecular formula C8H8BrClNO2. It is one of numerous organic compounds composing American Elements’s comprehensive catalog of life science products.

Molecular Structure Analysis

The molecular structure of 2-(3-Amino-5-bromophenyl)acetic acid hydrochloride can be represented by the SMILES notation: C1=C(C=C(C=C1N)Br)CC(=O)O.Cl. The molecular weight of this compound is 266.52.

Physical And Chemical Properties Analysis

The compound appears as a powder. The storage temperature is room temperature.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of various brominated compounds, including processes involving bromination and the formation of complex molecules, highlights the importance of such compounds in pharmaceuticals and chemical synthesis. For example, the synthesis of bromophenols from marine red algae illustrates the potential for discovering natural antioxidants and understanding their chemical properties for potential applications in food preservation and medicinal chemistry (Li et al., 2011).

Antioxidant and Pharmacological Activities

• Studies on phenolic compounds, including those with bromo and amino groups, show significant antioxidant activities. These compounds can inhibit lipid peroxidation, suggesting potential applications in preventing oxidative stress-related diseases. For instance, the action of phenolic derivatives such as salicylate and aminosalicylate as inhibitors of lipid peroxidation indicates the therapeutic potential of brominated phenolic compounds in managing conditions related to oxidative stress (Dinis, Maderia, & Almeida, 1994).

Applications in Drug Development

• The modification and synthesis of compounds bearing bromo and amino groups are crucial in drug development, particularly in creating novel pharmaceuticals with enhanced efficacy and reduced toxicity. Research on synthesizing amino acid derivatives and their application in developing anticancer agents exemplifies the significance of such chemical entities in medicinal chemistry (Ying-xiang, 2007).

Corrosion Inhibition

• Brominated compounds also find applications in corrosion inhibition, demonstrating the versatility of bromo and amino-functionalized molecules in industrial applications. For example, the study on corrosion control of mild steel using triazole derivatives suggests that similar brominated compounds could serve as effective corrosion inhibitors in acidic environments (Bentiss et al., 2009).

Safety and Hazards

The safety information signal word for this compound is "Warning". The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), and others.